1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine

• Molecular Formula: C12H23N3
• Molecular Weight: 209.33 g/mol
• IUPAC Name: 1-ethyl-N-heptan-4-ylpyrazol-4-amine
• InChI: InChI=1S/C12H23N3/c1-4-7-11(8-5-2)14-12-9-13-15(6-3)10-12/h9-11,14H,4-8H2,1-3H3
• InChI Key: ZBCMDPIBHGXHLI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)NC1=CN(N=C1)CC

Description

1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine is a secondary amine featuring a pyrazole core substituted with an ethyl group at the 1-position and a heptan-4-yl group at the 4-amine position. This compound is part of a broader class of pyrazole derivatives, which are widely studied for their pharmacological and material science applications due to their structural versatility and tunable electronic properties .

Preparation Methods

The synthesis of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine can be achieved through several synthetic routes. One common method involves the reaction of 1-ethyl-1H-pyrazole-4-carboxylic acid with heptan-4-ylamine under appropriate reaction conditions. The reaction typically requires the use of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine to facilitate the formation of the amide bond. The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. The oxidation typically occurs at the ethyl group, leading to the formation of corresponding carboxylic acids or aldehydes.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions can reduce the pyrazole ring or any functional groups attached to it.

Substitution: The compound can undergo substitution reactions, particularly at the nitrogen atoms. Common reagents for these reactions include alkyl halides and acyl chlorides, leading to the formation of substituted pyrazoles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers investigate its interactions with various biological targets to understand its mechanism of action.

Medicine: It is explored as a potential therapeutic agent for various diseases. Its ability to modulate specific molecular pathways makes it a candidate for drug development.

Industry: The compound is used in the development of new materials, including polymers and coatings. Its chemical properties make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or other proteins, modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Features
1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine	Ethyl (1), heptan-4-yl (4-amine)	223.34 (calculated)	Long alkyl chain increases lipophilicity; potential for enhanced metabolic stability .
1-Ethyl-N-(2-phenylethyl)-1H-pyrazol-4-amine	Ethyl (1), phenylethyl (4-amine)	251.76	Aromatic substituent may enhance π-π interactions with biological targets .
1-(Heptan-2-yl)-1H-pyrazol-4-amine	Heptan-2-yl (1)	181.28	Positional isomerism (heptan-2-yl vs. heptan-4-yl) alters steric and solubility profiles .
3-Bromo-N-ethyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Bromo (3), ethyl (4-amine), pyridinyl (1)	267.0 (as HCl salt)	Electronegative bromo and pyridinyl groups influence electronic density and binding affinity .
5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine	Phenyl (5), trifluoromethyl (3)	241.22	Fluorinated substituent enhances metabolic stability and lipophilicity .

Physicochemical Properties

• Solubility : Polar substituents (e.g., pyridinyl in ) improve solubility in protic solvents, whereas longer alkyl chains (heptan-4-yl) may necessitate formulation with surfactants .
• Stability : Fluorinated or brominated derivatives () exhibit higher metabolic stability due to resistance to oxidative degradation .

Biological Activity

1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine is characterized by a five-membered heterocyclic structure containing two nitrogen atoms. Its molecular formula is $C_{13}H_{20}N_4$ with a molecular weight of approximately 220.31 g/mol. The compound features an ethyl group at the 1-position and a heptan-4-yl substituent at the nitrogen position of the pyrazole ring, contributing to its unique chemical properties and biological activity.

Biological Activity Overview

Preliminary studies indicate that 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine exhibits notable biological activities, particularly:

• Anti-inflammatory Properties : The compound has been shown to inhibit specific enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in treating inflammatory diseases.
• Antimicrobial Activity : Research indicates that it may possess antimicrobial properties, making it a candidate for further exploration in infectious disease treatment.
• Anticancer Potential : Initial investigations suggest that the compound could affect cancer cell proliferation, although detailed studies are needed to establish its efficacy.

The biological activity of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine is primarily linked to its interactions with various molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes associated with inflammatory responses, demonstrating a mechanism that could lead to reduced inflammation and pain relief.
• Receptor Modulation : Interaction studies suggest that it may bind to specific receptors, modulating their activity and influencing various biological pathways.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Anti-inflammatory	Inhibition of enzymes in inflammatory pathways
Antimicrobial	Potential effectiveness against pathogens
Anticancer	Impact on cancer cell proliferation

Case Study: Anti-inflammatory Effects

In one study, researchers investigated the anti-inflammatory effects of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine in vitro. The results demonstrated that the compound significantly reduced the activity of cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. This inhibition suggests potential for developing new anti-inflammatory therapies based on this compound.

Future Directions

Further research is necessary to elucidate the full spectrum of biological activities and mechanisms of action for 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine. Key areas for future studies include:

• In Vivo Studies : To assess the pharmacokinetics and pharmacodynamics in living organisms.
• Mechanistic Studies : To identify specific molecular targets and pathways affected by the compound.